Cas no 947723-20-8 (1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-)

• Product Name: 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-
• CAS No: 947723-20-8
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 5946900
• PubChem ID: 58111632
• Update Time: 2025-07-14

1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-
• 947723-20-8
• 3-Methanesulfonyl-2,2-dimethylpropan-1-amine
• SCHEMBL12904989
• EN300-631703

• Inchi： 1S/C6H15NO2S/c1-6(2,4-7)5-10(3,8)9/h4-5,7H2,1-3H3
• InChI Key： ZZWHUDSMSYSNDL-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)CS(C)(=O)=O

Computed Properties

• Exact Mass: 165.08234989g/mol
• Monoisotopic Mass: 165.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±25.0 °C(Predicted)
• pka: 8.95±0.15(Predicted)

Additional information on 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-

Recent Advances in the Study of 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- (CAS: 947723-20-8)

The compound 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- (CAS: 947723-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and dimethylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.

Pharmacological evaluations have revealed that 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- exhibits potent bioactivity in several in vitro and in vivo models. Notably, it has demonstrated significant anti-inflammatory and neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Mechanistic studies suggest that the compound modulates key signaling pathways, including the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress.

In addition to its therapeutic potential, recent research has explored the safety profile of 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)-. Preclinical toxicity studies have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to assess long-term toxicity and potential drug-drug interactions, which are crucial for clinical translation.

The compound's versatility is further highlighted by its applications in drug delivery systems. Researchers have successfully incorporated 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- into nanoparticle formulations to enhance bioavailability and target specificity. These advancements hold promise for improving the efficacy of existing therapies and reducing systemic side effects.

In conclusion, the recent studies on 1-Propanamine, 2,2-dimethyl-3-(methylsulfonyl)- (CAS: 947723-20-8) underscore its potential as a multifaceted therapeutic agent. The progress in synthesis, pharmacological evaluation, and drug delivery systems provides a robust framework for future research. Continued exploration of this compound could lead to breakthroughs in treating complex diseases and advancing personalized medicine.